Cas no 1705514-74-4 (methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate)

• Product Name: methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate
• CAS No: 1705514-74-4
• MF: C₁₇H₁₉NO₄S₃
• MW: 397.532060861588
• CID: 5549294
• PubChem ID: 90633090
• Update Time: 2025-08-04

methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate
• methyl 4-[(7-thiophen-2-yl-1,4-thiazepan-4-yl)sulfonyl]benzoate
• methyl 4-((7-(thiophen-2-yl)-1,4-thiazepan-4-yl)sulfonyl)benzoate
• 1705514-74-4
• F6481-4562
• AKOS025106557

• Inchi： 1S/C17H19NO4S3/c1-22-17(19)13-4-6-14(7-5-13)25(20,21)18-9-8-16(24-12-10-18)15-3-2-11-23-15/h2-7,11,16H,8-10,12H2,1H3
• InChI Key： UEXIBUOGHZIMQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(N1CCSC(C2=CC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 397.04762161g/mol
• Monoisotopic Mass: 397.04762161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Additional information on methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate

Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate and CAS No. 1705514-74-4: A Comprehensive Overview

Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate, identified by the CAS number 1705514-74-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both thiophen and thiazepan moieties in its structure suggests a unique set of chemical properties that may be leveraged for therapeutic purposes.

The compound's structure consists of a benzoate core substituted with a sulfonyl group, which is further connected to a thiophene ring and a thiazepane ring. This combination of heterocyclic systems makes Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate a promising candidate for further investigation in various biological assays. Recent studies have highlighted the importance of such multifunctional compounds in addressing complex diseases by targeting multiple biological pathways simultaneously.

In the realm of drug design, the incorporation of thiophene and thiazepan units into molecular frameworks has been shown to enhance binding affinity and selectivity towards biological targets. These heterocycles are known for their ability to interact with proteins and enzymes in unique ways, which can be exploited to develop novel therapeutic agents. The sulfonyl group in Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate further contributes to its pharmacological potential by facilitating hydrogen bonding interactions with biological molecules.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties of Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate, providing valuable insights into its potential as a drug candidate. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors, suggesting multiple mechanisms of action. These findings align with the growing trend in pharmaceutical research towards the development of polypharmacological agents that can address multiple aspects of a disease simultaneously.

The synthesis of Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring into the thiazepane scaffold is a critical step in the synthesis, as it determines many of the compound's chemical and biological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Evaluation of Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate in preclinical models has provided preliminary evidence of its biological activity. Studies have shown that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and cancer progression. These findings are particularly noteworthy given the increasing recognition of inflammation as a key factor in various chronic diseases. The ability of Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate to modulate inflammatory pathways makes it a promising candidate for further development.

The potential therapeutic applications of Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}benzoate extend beyond anti-inflammatory and anticancer effects. Emerging research suggests that this compound may also have neuroprotective properties, making it relevant for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The interaction between the thiophene and thiazepan moieties with specific neural receptors could underpin these effects.

In conclusion, Methyl 4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-y]] sulfonyl}benzoate (CAS No. 1705514) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset in ongoing drug discovery efforts. Continued research into this compound is warranted to fully elucidate its therapeutic potential and optimize its development for clinical use.